Methyl 2-(ethylphenylamino)acetate

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: methyl 2-(N-ethylanilino)acetate
• InChI: InChI=1S/C11H15NO2/c1-3-12(9-11(13)14-2)10-7-5-4-6-8-10/h4-8H,3,9H2,1-2H3
• InChI Key: YTQZEFABFKHAIN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)OC)C1=CC=CC=C1

Description

Methyl 2-(ethylphenylamino)acetate is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Ethylaniline 5 (2 g, 16.52 mmol) was added to a stirred suspension of sodium hydride (436 mg, 18.17 mmol) in DMF (20 ml) at ambient temperature under argon. After 45 minutes, bromomethyl acetate (3.02 g, 18.17 mmol) was added and the reaction mixture was stirred for 22 hr. DMF was removed under reduced pressure and the residue was treated with ethyl acetate (60 ml) and water (50 ml). The organic extract was washed with saturated brine (50 ml), dried (Na2SO4), filtered and evaporated to give crude Methyl 2-(ethylphenylamino) acetate 7 as liquid (3.06 g, 96%).